Cas no 2680831-88-1 (Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680831-88-1
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5625549
• PubChem ID: 165928275
• Update Time: 2025-06-10

Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28294799
• tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2680831-88-1
• Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C15H20BrNO2/c1-10-5-6-11-7-8-17(9-12(11)13(10)16)14(18)19-15(2,3)4/h5-6H,7-9H2,1-4H3
• InChI Key： YXCDDIDKMMXORO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680831-88-1) is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule features a tetrahydroisoquinoline backbone with substituents at positions 7 and 8, namely a methyl group and a bromine atom, respectively. Additionally, the carboxylate group at position 2 is esterified with a tert-butyl moiety, contributing to the compound's stability and reactivity.

The synthesis of Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate typically involves multi-step organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to construct such complex molecules. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at position 8 while maintaining the stereochemistry of the molecule. Similarly, the methyl group at position 7 can be introduced via alkylation or acylation strategies.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. Isoquinoline derivatives are known for their ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits potent inhibitory activity against certain protein kinases involved in cancer cell proliferation. This suggests its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. The tetrahydroisoquinoline framework provides a rigid structure that can be exploited for designing self-assembling materials or stimuli-responsive polymers. Researchers have recently explored the use of this compound as a building block for constructing supramolecular assemblies with applications in drug delivery systems.

The structural flexibility of Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate also makes it an attractive candidate for enantioselective synthesis. By modifying the substituents at positions 7 and 8 or altering the ester group at position 2, chemists can generate a library of analogs with varying physical and chemical properties. Such libraries are invaluable for high-throughput screening in drug discovery pipelines.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure of this compound. High-resolution MS has provided accurate mass measurements that align with the molecular formula C₁₉H₂₅BrNO₃, while NMR data has elucidated the stereochemical arrangement of substituents on the isoquinoline ring.

In conclusion,Tert-butyl 8-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential,CAS No. 2680831-88-1 is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical implications.